Butyl nitrite(Technical)

• CAS No.: 544-16-1
• Product Name: Butyl nitrite(Technical)
• Molecular Formula: C4H9NO2
• Molecular Weight: 103.12 g/mol
• IUPAC Name: butyl nitrite
• Standard InChI: InChI=1S/C4H9NO2/c1-2-3-4-7-5-6/h2-4H2,1H3
• Standard InChIKey: JQJPBYFTQAANLE-UHFFFAOYSA-N
• SMILES: CCCCON=O
• Canonical SMILES: CCCCON=O
• Boiling Point: 78.0 °C
• Physical Description: Butyl nitrite appears as a yellow oily liquid with a pleasant odor. A mixture of isomers (n-butyl, sec-butyl and tert-butyl). Slightly soluble in water. Slightly less dense than water. Vapors are much heavier than air. Toxic by ingestion, mildly toxic by inhalation. Used to make fuel for jet airplanes.
• Description: Butyl nitrite appears as a yellow oily liquid with a pleasant odor. A mixture of isomers (n-butyl, sec-butyl and tert-butyl). Slightly soluble in water. Slightly less dense than water. Vapors are much heavier than air. Toxic by ingestion, mildly toxic by inhalation. Used to make fuel for jet airplanes.; Butyl nitrite, also known as N-C4H9ONO or NBN, belongs to the class of organic compounds known as organic o-nitroso compounds. These are organic compounds containing a n-nitroso group -ON=O. Butyl nitrite is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, butyl nitrite is primarily located in the cytoplasm.
• Synonyms: utyl nitrite; n-butyl nitrite; n-butyl nitrite, 15N-labeled
• PubChem Compound: 10996
• Last Modified: Nov 11 2021